Cas no 2172173-08-7 (3-(3,5-dimethylthiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(3,5-dimethylthiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2172173-08-7
• MF: C₂₄H₂₃NO₄S
• MW: 421.508725404739
• CID: 5943174
• PubChem ID: 165518957
• Update Time: 2025-05-20

3-(3,5-dimethylthiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylthiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1286200
• 2172173-08-7
• 3-(3,5-dimethylthiophen-2-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C24H23NO4S/c1-14-11-15(2)30-23(14)21(12-22(26)27)25-24(28)29-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-11,20-21H,12-13H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key： FOQQIVBJZSNZGQ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C)=C1C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 421.13477939g/mol
• Monoisotopic Mass: 421.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 104Ų

Additional information on 3-(3,5-dimethylthiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(3,5-Dimethylthiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid: A Comprehensive Overview

The compound 3-(3,5-dimethylthiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No: 2172173-08-7) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound is notable for its unique structure, which combines a thiophene ring system with a fluorenylmethoxycarbonyl (Fmoc) group, making it a versatile building block in modern organic chemistry.

The thiophene moiety in this compound contributes to its aromatic stability and electronic properties, while the Fmoc group serves as a protective group in peptide synthesis and other synthetic processes. Recent studies have highlighted the potential of this compound in drug delivery systems and as a precursor for advanced materials. Its ability to form stable bonds and its compatibility with various synthetic protocols make it an essential component in contemporary research.

Recent advancements in the synthesis of 3-(3,5-dimethylthiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid have focused on improving yield and purity through optimized reaction conditions. Researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process. These innovations not only enhance the efficiency of synthesis but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

In terms of applications, this compound has shown promise in the development of bioactive molecules and functional polymers. Its incorporation into polymer frameworks has led to materials with improved mechanical properties and thermal stability. Additionally, its role as an intermediate in the synthesis of complex pharmaceutical agents has been extensively documented, particularly in the context of antiviral drugs and anticancer therapies.

Recent studies have also investigated the biodegradability and environmental impact of this compound. Findings suggest that under specific conditions, it can be metabolized by microbial communities, reducing its persistence in natural ecosystems. This insight is crucial for its safe application in industrial settings and for minimizing ecological risks associated with its use.

Moreover, the integration of this compound into nanotechnology has opened new avenues for its application in drug delivery systems. Its ability to form self-assembled structures at the nanoscale has been leveraged to create targeted drug delivery vehicles with enhanced efficacy and reduced side effects.

In conclusion, 3-(3,5-dimethylthiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines underscore its importance as a key molecule in contemporary research and development.